Cas no 108-75-8 (2,4,6-Trimethylpyridine)
2,4,6-Trimethylpyridine (CAS 108-75-8) is a substituted pyridine derivative characterized by three methyl groups at the 2, 4, and 6 positions. This heterocyclic compound exhibits enhanced steric hindrance and basicity compared to unsubstituted pyridine, making it a valuable intermediate in organic synthesis and catalysis. Its electron-rich structure facilitates applications in pharmaceutical and agrochemical manufacturing, particularly as a ligand or building block for complex molecules. The compound's high purity and stability under standard conditions ensure consistent performance in research and industrial processes. Additionally, its low solubility in water and compatibility with organic solvents broaden its utility in specialized chemical reactions.
2,4,6-Trimethylpyridine structure
Product Name:2,4,6-Trimethylpyridine
CAS No:108-75-8
MF:C8H11N
MW:121.179641962051
MDL:MFCD00006338
CID:35519
PubChem ID:7953
Update Time:2025-05-27
2,4,6-Trimethylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Trimethylpyridine
- sym.-collidine
- 2,4,6-Collidine
- 2,4,6-Collidineneat
- s-Collidine
- 246CO
- g-Collidine
- SYM COLLIDINE
- 2,4,6-Kollidin
- GAMMA-COLLIDINE
- a,g,a'-Collidine
- #nsym.-Collidine
- 2,4,6-Collidine99%
- TMP
-
- MDL： MFCD00006338
- Inchi： 1S/C8H11N/c1-6-4-7(2)9-8(3)5-6/h4-5H,1-3H3
- InChI Key： BWZVCCNYKMEVEX-UHFFFAOYSA-N
- SMILES： CC1C=C(C)N=C(C)C=1
- BRN： 107283
Computed Properties
- Exact Mass: 121.08900
- Monoisotopic Mass: 121.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 80.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Colorless or yellowish liquid
- Density: 0.917 g/mL at 25 °C(lit.)
- Melting Point: −43 °C (lit.)
- Boiling Point: 171-172 °C(lit.)
- Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
- Refractive Index: n20/D 1.498(lit.)
- Solubility: 35g/l
- Water Partition Coefficient: 35 g/L (20 ºC)
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
- PSA: 12.89000
- LogP: 2.00680
- Solubility: Slightly soluble in water, soluble in alcohol or ether.
- pka: 7.43(at 25℃)
- Merck: 9718
- Sensitiveness: Hygroscopic
- FEMA: 2463
2,4,6-Trimethylpyridine Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H226,H302,H311,H315,H319,H332,H335
- Warning Statement： P261,P280,P305+P351+P338,P312
- Hazardous Material transportation number：UN 1992 3/PG 3
- WGK Germany：3
- Hazard Category Code： 10-20/21/22-36/37/38
- Safety Instruction： S26-S36/37
- RTECS：UU0970000
-
Hazardous Material Identification：
- Safety Term：3
- Packing Group：III
- Risk Phrases：R10; R20/21/22; R36/37/38
- HazardClass：3
- PackingGroup：III
- TSCA：Yes
- Storage Condition：2-8°C
- Packing Group：III
- Hazard Level：3
2,4,6-Trimethylpyridine Customs Data
- HS CODE：2933399010
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,4,6-Trimethylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 005102-1g |
2,4,6-Collidine |
108-75-8 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 005102-100g |
2,4,6-Collidine |
108-75-8 | 98% | 100g |
￡42.00 | 2022-03-01 | |
| Fluorochem | 005102-500g |
2,4,6-Collidine |
108-75-8 | 98% | 500g |
￡120.00 | 2022-03-01 | |
| Fluorochem | 005102-1kg |
2,4,6-Collidine |
108-75-8 | 98% | 1kg |
￡257.00 | 2022-03-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T0716-500ML |
2,4,6-Trimethylpyridine |
108-75-8 | >98.0%(GC)(T) | 500ml |
¥1690.00 | 2024-04-18 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T108942-100ml |
2,4,6-Trimethylpyridine |
108-75-8 | 99% | 100ml |
¥146.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T108942-25ml |
2,4,6-Trimethylpyridine |
108-75-8 | 99% | 25ml |
¥49.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T108942-500ml |
2,4,6-Trimethylpyridine |
108-75-8 | 99% | 500ml |
¥523.90 | 2023-09-01 | |
| Alichem | A029002503-500g |
2,4,6-Trimethylpyridine |
108-75-8 | 95% | 500g |
$157.67 | 2023-09-04 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R000942-100ml |
2,4,6-Trimethylpyridine |
108-75-8 | 99% | 100ml |
￥134 | 2023-09-11 |
2,4,6-Trimethylpyridine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:108-75-8)2,4,6-三甲基吡啶
Order Number:LE1680355;LE14272
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:108-75-8)2,4,6-Trimethylpyridine
Order Number:A987784
Stock Status:in Stock
Quantity:500ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 17:45
Price ($):212.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:108-75-8)2,4,6-Collidine
Order Number:sfd15261;1680355
Stock Status:in Stock
Quantity:200KG/Company Customization
Purity:99%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
2,4,6-Trimethylpyridine Related Literature
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Christina Schwarzenb?ck,Andreas Schaffer,Philipp Pahl,Peter J. Nelson,Ralf Huss,Bernhard Rieger Polym. Chem. 2018 9 284
-
Samuel Rieder,Camilo Meléndez,Fabrice Dénès,Harish Jangra,Kleni Mulliri,Hendrik Zipse,Philippe Renaud Chem. Sci. 2021 12 15362
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3. Thermodynamic behaviour of mixtures of hexafluorobenzene with amines. Part 1.—Enthalpies of mixingD. A. Armitage,K. W. Morcom Trans. Faraday Soc. 1969 65 688
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Rosa M. Ceder,Guillermo Muller,Matías Ordinas,Mercè Font-Bardia,Xavier Solans Dalton Trans. 2003 3052
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Bj?rn-Tore L?nstad Bleken,Lorenzo Mino,Filippo Giordanino,Pablo Beato,Stian Svelle,Karl Petter Lillerud,Silvia Bordiga Phys. Chem. Chem. Phys. 2013 15 13363
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